Cas no 89820-10-0 (Benzenesulfonamide,N-[1-(2-methylphenyl)ethyl]-N-(2-oxiranylmethyl)-)

• Product name: Benzenesulfonamide,N-[1-(2-methylphenyl)ethyl]-N-(2-oxiranylmethyl)-
• CAS No: 89820-10-0
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 733958
• PubChem ID: 187727

Benzenesulfonamide,N-[1-(2-methylphenyl)ethyl]-N-(2-oxiranylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[1-(2-methylphenyl)ethyl]-N-(2-oxiranylmethyl)-
• N-[1-(2-Methylphenyl)ethyl]-N-[(oxiran-2-yl)methyl]benzenesulfonamide
• Benzenesulfonamide, N-(1-(2-methylphenyl)ethyl)-N-(2-oxiranylmethyl)-
• 89820-10-0
• DTXSID801008998

• Inchi： InChI=1S/C18H21NO3S/c1-14-8-6-7-11-18(14)15(2)19(12-16-13-22-16)23(20,21)17-9-4-3-5-10-17/h3-11,15-16H,12-13H2,1-2H3
• InChI Key： CKISICUWXNLQHK-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1C(C)N(CC2CO2)S(=O)(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 331.124
• Monoisotopic Mass: 331.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.229
• Boiling Point: 486.4°Cat760mmHg
• Flash Point: 248°C
• Refractive Index: 1.595